Cas no 1804226-70-7 (2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one
• CAS No: 1804226-70-7
• MF: C₁₀H₈BrF₂NO₄
• MW: 324.075629234314
• CID: 4979761
• Update Time: 2025-05-26

2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one

• Inchi： 1S/C10H8BrF2NO4/c1-5(11)8(15)6-3-2-4-7(14(16)17)9(6)18-10(12)13/h2-5,10H,1H3
• InChI Key： OTLUMHWSNHHQIP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1OC(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1

Additional information on 2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one

Compound CAS No. 1804226-70-7: 2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one

The compound CAS No. 1804226-70-7, also known as 2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule consists of a bromine atom, a ketone group, and a substituted phenyl ring with difluoromethoxy and nitro groups, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of difluoromethoxy groups in modulating the electronic properties of aromatic systems. The presence of the nitro group further enhances the compound's reactivity and selectivity in synthetic processes. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific enzyme inhibitors or receptor agonists.

The synthesis of CAS No. 1804226-70-7 involves a multi-step process that typically begins with the bromination of a suitable substrate followed by substitution reactions to introduce the difluoromethoxy and nitro groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methods not only improve efficiency but also reduce environmental impact, aligning with green chemistry principles.

In terms of physical properties, CAS No. 1804226-70-7 exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents makes it suitable for various analytical techniques such as HPLC, NMR, and mass spectrometry. The compound's stability under thermal and oxidative conditions has been extensively studied, making it a reliable component in high-throughput screening assays.

Recent advancements in computational chemistry have enabled detailed modeling of CAS No. 1804226-70-7's interaction with biological targets. Molecular docking studies have revealed potential binding modes with key enzymes involved in metabolic pathways, suggesting its role as a lead compound for therapeutic development. Additionally, its photochemical properties have been investigated for applications in optoelectronic materials, where its conjugated system contributes to efficient charge transport.

The integration of difluoromethoxy and nitro groups into the aromatic ring provides unique electronic characteristics that are exploited in both academic research and industrial applications. For instance, this compound has been used as a precursor for synthesizing advanced polymers with tailored mechanical and thermal properties. Its ability to undergo nucleophilic substitution reactions under mild conditions further expands its utility in organic synthesis.

In conclusion, CAS No. 1804226-70-7 (2-Bromo-1-(2-(difluoromethoxy)-3-nitrophenyl)propan-1-one) is a versatile compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound remains at the forefront of modern chemical innovation.